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Compound of Interest

Compound Name:
2-(2-Methoxyethoxy)ethyl

methacrylate

Cat. No.: B1195332 Get Quote

This guide provides immediate and essential safety protocols, logistical information, and

operational and disposal plans for the handling of 2-(2-Methoxyethoxy)ethyl methacrylate. It

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
2-(2-Methoxyethoxy)ethyl methacrylate is a chemical that poses several hazards, including

causing skin irritation, serious eye irritation, and potential respiratory irritation.[1] It may also

cause an allergic skin reaction.[2] Therefore, strict adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., PVC, nitrile rubber).

Prevents skin contact which

can lead to irritation and

allergic reactions.[3][4]

Body Protection

Lab coat or chemical-resistant

apron. In cases of severe

exposure risk, a PVC

protective suit may be

required.

Protects skin from accidental

contact.[1][3]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use

an appropriate NIOSH-certified

respirator.

Minimizes inhalation of vapors

which can cause respiratory

tract irritation.[1][3]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 2-(2-
Methoxyethoxy)ethyl methacrylate.

Property Value

Molecular Formula C9H16O4

Molecular Weight 188.22 g/mol [2][5]

Appearance Colorless to almost colorless clear liquid[2]

Boiling Point 98°C @ 3.5 mm Hg[2]

Density 1.02 g/mL at 25°C[2]

Flash Point 111 °C[2]
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Currently, specific occupational exposure limits (OELs) for 2-(2-Methoxyethoxy)ethyl
methacrylate are not widely established.[6] It is therefore crucial to handle this chemical with a

high degree of caution and adhere to the principle of keeping exposure as low as reasonably

achievable.

Experimental Protocol: Safe Handling Procedure
This protocol outlines the step-by-step procedure for the safe handling of 2-(2-
Methoxyethoxy)ethyl methacrylate in a laboratory setting.

1. Preparation and Precautionary Measures

1.1. Risk Assessment: Before beginning any work, conduct a thorough risk assessment for

the planned experiment.

1.2. Location: Ensure all handling of the chemical is performed in a well-ventilated area,

preferably within a chemical fume hood.[1]

1.3. Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[3]

1.4. Donning PPE: Put on all required personal protective equipment as specified in the table

above.

2. Handling and Usage

2.1. Container Inspection: Before use, inspect the container for any signs of damage or

leaks.[1]

2.2. Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes

and the generation of aerosols.

2.3. Personal Hygiene: Do not eat, drink, or smoke in the area where the chemical is being

handled.[1] Always wash hands thoroughly with soap and water after handling.[1]

2.4. Storage: Keep the container tightly sealed when not in use and store it in a cool, dry, and

well-ventilated area, away from incompatible materials.[1] Recommended storage is in a

polyethylene or polypropylene container.[1]
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3. Spill and Emergency Procedures

3.1. Minor Spill:

a. Alert personnel in the immediate area.

b. Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

c. Collect the absorbed material into a suitable, labeled container for waste disposal.[1]

d. Clean the spill area with a suitable decontaminant.

3.2. Major Spill:

a. Evacuate the area and alert emergency responders.[3]

b. Move upwind from the spill.[1]

3.3. Personal Exposure:

a. Eyes: Immediately flush with running water for at least 15 minutes, removing contact

lenses if present and easy to do so. Seek medical attention.[1]

b. Skin: Flush the affected skin with plenty of water. Remove contaminated clothing and

wash it before reuse.[1] Seek medical attention if irritation persists.[2]

c. Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

4. Waste Disposal

4.1. Waste Collection: Collect all waste containing 2-(2-Methoxyethoxy)ethyl methacrylate
in a designated and clearly labeled hazardous waste container.[4]

4.2. Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[4] Do not dispose of it down the drain or with general laboratory trash.[4]
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4.3. Container Decontamination: Decontaminate empty containers before disposal. Observe

all label safeguards until the containers are cleaned or destroyed.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-(2-
Methoxyethoxy)ethyl methacrylate from receipt to disposal.
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Workflow for Safe Handling of 2-(2-Methoxyethoxy)ethyl methacrylate
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Caption: Safe handling workflow for 2-(2-Methoxyethoxy)ethyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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